Cas no 1785561-30-9 (5-(pyrrolidin-3-yl)methyl-2H-1,2,3,4-tetrazole)

• Product Name: 5-(pyrrolidin-3-yl)methyl-2H-1,2,3,4-tetrazole
• CAS No: 1785561-30-9
• MF: C₆H₁₁N₅
• MW: 153.185039758682
• MDL: MFCD28656318
• CID: 5608018
• PubChem ID: 84649792
• Update Time: 2025-08-03

5-(pyrrolidin-3-yl)methyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1785561-30-9
• EN300-818710
• 5-[(pyrrolidin-3-yl)methyl]-2H-1,2,3,4-tetrazole
• 5-(pyrrolidin-3-yl)methyl-2H-1,2,3,4-tetrazole

• MDL： MFCD28656318
• Inchi： 1S/C6H11N5/c1-2-7-4-5(1)3-6-8-10-11-9-6/h5,7H,1-4H2,(H,8,9,10,11)
• InChI Key： WWARKOXYFCMWRR-UHFFFAOYSA-N
• SMILES： N1CCC(CC2N=NNN=2)C1

Computed Properties

• Exact Mass: 153.10144537g/mol
• Monoisotopic Mass: 153.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.5Ų

Additional information on 5-(pyrrolidin-3-yl)methyl-2H-1,2,3,4-tetrazole

Professional Introduction to 5-(pyrrolidin-3-yl)methyl-2H-1,2,3,4-tetrazole (CAS No. 1785561-30-9)

5-(pyrrolidin-3-yl)methyl-2H-1,2,3,4-tetrazole) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1785561-30-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a pyrrolidine moiety and a tetrazole ring imparts distinctive reactivity and binding capabilities, making it a valuable scaffold for designing novel therapeutic agents.

The compound's molecular structure consists of a tetrazole ring connected to a pyrrolidine substituent, which is further linked to a methyl group. This arrangement facilitates various chemical modifications, enabling the synthesis of derivatives with tailored biological activities. The tetrazole moiety is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, while the pyrrolidine ring contributes to metabolic stability and solubility. These features make 5-(pyrrolidin-3-yl)methyl-2H-1,2,3,4-tetrazole) an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in tetrazole-containing compounds due to their diverse pharmacological profiles. Studies have demonstrated that tetrazoles exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pyrrolidine group enhances these properties by improving bioavailability and target specificity. For instance, research has shown that derivatives of 5-(pyrrolidin-3-yl)methyl-2H-1,2,3,4-tetrazole) can inhibit the growth of certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis.

One of the most compelling aspects of this compound is its potential in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular processes, and their dysregulation is often associated with various diseases, including cancer. The tetrazole ring in 5-(pyrrolidin-3-yl)methyl-2H-1,2,3,4-tetrazole) can serve as a hinge-binding motif, allowing the compound to interact with the ATP-binding site of kinases. This interaction can lead to the development of highly specific inhibitors with potent therapeutic effects. Preliminary studies have indicated that this compound exhibits promising activity against several kinases, making it a valuable lead compound for further drug discovery efforts.

The synthesis of 5-(pyrrolidin-3-yl)methyl-2H-1,2,3,4-tetrazole) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the tetrazole ring through cycloaddition reactions or condensation reactions involving appropriate precursors. Subsequent steps involve functional group transformations to introduce the pyrrolidine moiety and the methyl group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity.

In addition to its pharmaceutical applications, 5-(pyrrolidin-3-yl)methyl-2H-1,2,3,4-tetrazole) has shown potential in materials science and chemical biology. Its unique structure allows for interactions with various biological molecules, making it useful in probe development for biochemical assays. The compound's ability to modulate protein-protein interactions has been explored in studies aimed at understanding complex cellular pathways. Furthermore, its stability under various conditions makes it suitable for use in high-throughput screening platforms for drug discovery.

The safety profile of 5-(pyrrolidin-3-yl)methyl-2H-1,2,3,4-tetrazole) is another critical aspect that has been thoroughly investigated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have revealed that the compound exhibits low toxicity at moderate doses but may cause adverse effects at higher concentrations. Understanding these safety parameters is essential for its safe application in pharmaceutical formulations and industrial processes.

The future prospects of 5-(pyrrolidin-3-yl)methyl-2H-1,2,3,4-tetrazole) are vast and exciting. Ongoing research aims to explore its potential in treating neurological disorders by targeting specific neurotransmitter receptors. Additionally，the compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments for central nervous system disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery of novel applications for this versatile compound.

In conclusion，5-(pyrrolidin-3-ylmethyl)-2H -1，2，3，4 -tetrazole (CAS No.1785561 -30 -9) is a multifaceted compound with significant potential in pharmaceuticals，materials science，and chemical biology。Its unique structural features，combined with its diverse biological activities，make it a valuable scaffold for drug development。As research continues to uncover new applications，this compound is poised to play a crucial role in advancing therapeutic strategies across multiple disciplines。